(6S,9S,12S)-Methyl 12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate

• IUPAC Name: methyl (2S)-2-[[(2S)-4-methyl-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylbutanoyl]amino]pentanoyl]amino]-3-phenylpropanoate
• InChI: InChI=1S/C31H43N3O6/c1-21(2)19-25(28(36)33-26(29(37)39-6)20-23-15-11-8-12-16-23)32-27(35)24(34-30(38)40-31(3,4)5)18-17-22-13-9-7-10-14-22/h7-16,21,24-26H,17-20H2,1-6H3,(H,32,35)(H,33,36)(H,34,38)/t24-,25-,26-/m0/s1
• InChI Key: JFGARGKDQGQVNA-GSDHBNRESA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)OC)NC(=O)C(CCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)OC)NC(=O)[C@H](CCC2=CC=CC=C2)NC(=O)OC(C)(C)C
• Molecular Formula: C31H43N3O6
• Molecular Weight: 553.7 g/mol

Description

“(6S,9S,12S)-Methyl 12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate” is a chemical compound with the molecular formula C37H47N3O6.

Molecular Structure Analysis

The InChI code for this compound is 1S/C37H47N3O6/c1-26(2)23-31(38-33(41)30(40-36(44)46-37(3,4)5)22-21-27-15-9-6-10-16-27)34(42)39-32(24-28-17-11-7-12-18-28)35(43)45-25-29-19-13-8-14-20-29/h6-20,26,30-32H,21-25H2,1-5H3,(H,38,41)(H,39,42)(H,40,44)/t30-,31-,32-/m0/s1.

Physical And Chemical Properties Analysis

This compound is a solid with a white to off-white color. It has a molecular weight of 629.79. It’s soluble in DMSO to a concentration of 50 mg/mL.

Mechanism of Action

Target of Action

Boc-HPh-Leu-Phe-Ome, also known as “(6S,9S,12S)-Methyl 12-benzyl-9-isobutyl-2,2-dimethyl-4,7,10-trioxo-6-phenethyl-3-oxa-5,8,11-triazatridecan-13-oate”, primarily targets the N-formyl peptide receptors (FPRs) . FPRs are G protein-coupled receptors involved in the recruitment and activation of immune cells in response to pathogen-associated molecular patterns .

Mode of Action

The compound interacts with its targets, the FPRs, by binding to them . This binding can result in significant changes in the cellular activities of the immune cells . .

Biochemical Pathways

The interaction of Boc-HPh-Leu-Phe-Ome with FPRs affects the signaling pathways associated with these receptors . These pathways play a crucial role in immune responses, inflammation, and tissue repair . The compound’s influence on these pathways can lead to changes in the behavior of immune cells and the overall immune response.

Result of Action

The molecular and cellular effects of Boc-HPh-Leu-Phe-Ome’s action are largely dependent on its interaction with FPRs . By binding to these receptors, the compound can influence the behavior of immune cells and potentially alter immune responses .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Boc-HPh-Leu-Phe-Ome. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s ability to bind to FPRs and exert its effects . .

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.